Cas no 2137542-40-4 ((8-Bromo-1,2,3,4-tetrahydroisoquinolin-6-yl)methanamine)

• Product Name: (8-Bromo-1,2,3,4-tetrahydroisoquinolin-6-yl)methanamine
• CAS No: 2137542-40-4
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 6486923
• PubChem ID: 165794475
• Update Time: 2025-10-28

(8-Bromo-1,2,3,4-tetrahydroisoquinolin-6-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 2137542-40-4
• (8-bromo-1,2,3,4-tetrahydroisoquinolin-6-yl)methanamine
• EN300-739528
• (8-Bromo-1,2,3,4-tetrahydroisoquinolin-6-yl)methanamine

• Inchi： 1S/C10H13BrN2/c11-10-4-7(5-12)3-8-1-2-13-6-9(8)10/h3-4,13H,1-2,5-6,12H2
• InChI Key： JEULGBBMOBZCGU-UHFFFAOYSA-N
• SMILES： BrC1=CC(CN)=CC2=C1CNCC2

Computed Properties

• Exact Mass: 240.02621g/mol
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on (8-Bromo-1,2,3,4-tetrahydroisoquinolin-6-yl)methanamine

Comprehensive Overview of (8-Bromo-1,2,3,4-tetrahydroisoquinolin-6-yl)methanamine (CAS No. 2137542-40-4)

(8-Bromo-1,2,3,4-tetrahydroisoquinolin-6-yl)methanamine, identified by its CAS No. 2137542-40-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their versatile applications in drug discovery and development. The presence of a bromo substituent at the 8-position and a methanamine group at the 6-position makes this molecule a valuable intermediate for synthesizing more complex bioactive molecules.

In recent years, the demand for tetrahydroisoquinoline-based compounds has surged due to their potential in targeting neurological and cardiovascular diseases. Researchers are particularly interested in (8-Bromo-1,2,3,4-tetrahydroisoquinolin-6-yl)methanamine because of its structural similarity to naturally occurring alkaloids, which often exhibit therapeutic properties. The CAS No. 2137542-40-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The synthesis of (8-Bromo-1,2,3,4-tetrahydroisoquinolin-6-yl)methanamine involves multi-step organic reactions, including bromination and reductive amination. These processes are optimized to ensure high yield and purity, which are critical for its application in medicinal chemistry. The compound's molecular stability and reactivity make it a preferred choice for constructing pharmacophores in drug design.

One of the trending topics in the scientific community is the exploration of small-molecule modulators for protein-protein interactions. (8-Bromo-1,2,3,4-tetrahydroisoquinolin-6-yl)methanamine has shown promise in this area, particularly in modulating enzymes and receptors involved in disease pathways. Its brominated aromatic ring provides a unique handle for further functionalization, enabling the creation of diverse analogs with tailored biological activities.

From an SEO perspective, keywords like "tetrahydroisoquinoline synthesis", "bromo-substituted amines", and "CAS 2137542-40-4 applications" are highly relevant. These terms align with user queries on platforms like Google Scholar and PubMed, where researchers seek information on novel chemical entities. Additionally, questions such as "How is (8-Bromo-1,2,3,4-tetrahydroisoquinolin-6-yl)methanamine used in drug discovery?" or "What are the properties of CAS No. 2137542-40-4?" are commonly encountered, underscoring the need for detailed, accessible content.

In conclusion, (8-Bromo-1,2,3,4-tetrahydroisoquinolin-6-yl)methanamine (CAS No. 2137542-40-4) represents a pivotal building block in modern chemistry. Its structural features and potential applications make it a subject of ongoing investigation, particularly in the context of targeted therapy development and molecular innovation. As research progresses, this compound is likely to play an increasingly prominent role in advancing therapeutic solutions.